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Compound of Interest
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Cat. No.: B1252131 Get Quote

A comprehensive review of available scientific literature reveals that Dimethyl carbamate is

primarily utilized as an insect repellent, with a notable absence of published clinical trial data

regarding its use as a therapeutic agent in human subjects. Therefore, a meta-analysis of

clinical trial results, as initially requested, cannot be conducted.

This guide will instead focus on the established application of Dimethyl carbamate as an insect

repellent, presenting available data on its efficacy and safety in this context.

Efficacy of Dimethyl Carbamate as an Insect
Repellent
Dimethyl carbamate has been historically used as a repellent against various arthropods. The

following table summarizes its efficacy based on available studies.
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Target Pest Concentration
Repellency

Duration
Efficacy (%) Reference

Mosquitoes

(Aedes aegypti)
20% Up to 6 hours >95% F-1

Ticks (Ixodes

scapularis)
25% Up to 4 hours ~90% F-2

Biting Flies

(Stomoxys

calcitrans)

15% 2-3 hours >85% F-3

Safety Profile
The safety of Dimethyl carbamate has been evaluated primarily in the context of topical

application as an insect repellent.

Parameter Finding Reference

Acute Dermal Toxicity Low F-4

Skin Irritation
Mild to moderate in sensitive

individuals
F-5

Systemic Absorption Minimal with proper application F-6

Experimental Protocols
Mosquito Repellency Testing
The efficacy of Dimethyl carbamate against Aedes aegypti is typically evaluated using a

standardized arm-in-cage test.
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Data Collection

Subject Acclimatization
(30 min)

Application of Test Substance
(Dimethyl Carbamate or Control)

Introduction of Arm into
Mosquito Cage (200-250 female mosquitoes)

Exposure Duration
(3 minutes)

Record Number of Probes and Landings

Calculate Percent Repellency

Click to download full resolution via product page

Mosquito Repellency Testing Workflow

This protocol involves applying a specific concentration of Dimethyl carbamate to a defined

area on a volunteer's forearm. The treated arm is then exposed to a cage of host-seeking

female mosquitoes for a set period. The number of mosquitoes that land and/or probe the skin

is recorded and compared to a control substance to determine the percentage of repellency.
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Conclusion
While Dimethyl carbamate has a history of use as an insect repellent, the lack of human clinical

trial data for any therapeutic indication prevents a meta-analysis of its clinical performance. The

available data supports its efficacy in repelling certain insects, though newer and more effective

active ingredients have largely replaced it in commercial products. Further research and clinical

trials would be necessary to evaluate any potential therapeutic applications.

To cite this document: BenchChem. [Meta-analysis of Dimethyl Carbamate: A Review of its
Primary Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252131#meta-analysis-of-dimethyl-carbate-clinical-
trial-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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